Cas no 1469930-91-3 (N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-1-sulfonamide)

• Product Name: N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-1-sulfonamide
• CAS No: 1469930-91-3
• MF: C₁₅H₂₄BNO₄S
• MW: 325.231363296509
• MDL: MFCD31916450
• CID: 4606527
• PubChem ID: 67433363
• Update Time: 2025-10-30

N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-1-sulfonamide
• AS-55476
• DB-403716
• AKOS037644897
• D93909
• N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1-propanesulfonamide
• SCHEMBL2508131
• 1469930-91-3
• N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-1-sulfonamide

• MDL： MFCD31916450
• Inchi： 1S/C15H24BNO4S/c1-6-10-22(18,19)17-13-9-7-8-12(11-13)16-20-14(2,3)15(4,5)21-16/h7-9,11,17H,6,10H2,1-5H3
• InChI Key： RWCPSAPBTCXUDW-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 325.1519096g/mol
• Monoisotopic Mass: 325.1519096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73

Additional information on N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-1-sulfonamide

Research Briefing on N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-1-sulfonamide (CAS: 1469930-91-3)

N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-1-sulfonamide (CAS: 1469930-91-3) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its dioxaborolane moiety and sulfonamide functional group, has been explored for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, a pivotal tool in the construction of complex organic frameworks for pharmaceutical development.

The primary objective of recent research has been to evaluate the compound's reactivity, stability, and potential as a building block for novel therapeutic agents. Investigations have focused on its role in the synthesis of boron-containing compounds, which are increasingly recognized for their applications in proteasome inhibition, enzyme modulation, and targeted drug delivery. The unique electronic properties of the dioxaborolane ring, combined with the sulfonamide group's ability to engage in hydrogen bonding, make this compound a versatile candidate for further exploration.

Methodologically, researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), to characterize the compound and its derivatives. Computational studies, such as density functional theory (DFT) calculations, have been utilized to predict its reactivity and interaction with biological targets. Experimental protocols have also involved optimizing reaction conditions to enhance yield and purity, ensuring reproducibility for large-scale synthesis.

Key findings from recent studies indicate that N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-1-sulfonamide exhibits excellent stability under physiological conditions, making it suitable for in vitro and in vivo applications. Its boronic ester functionality has been leveraged to develop potent inhibitors of serine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. Additionally, the compound's ability to undergo smooth cross-coupling reactions has facilitated the synthesis of diverse heterocyclic scaffolds, expanding the chemical space for drug discovery.

In conclusion, N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-1-sulfonamide represents a promising tool in medicinal chemistry, with its multifaceted applications spanning from synthetic intermediates to bioactive molecule development. Future research directions may include exploring its potential in targeted therapy and imaging, as well as further optimizing its physicochemical properties for enhanced bioavailability. This compound underscores the growing importance of boron-based chemistry in advancing pharmaceutical innovation.